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Compound of Interest

Compound Name: 3'-Chloroacetophenone

Cat. No.: B045991

Technical Guide: 3'-Chloroacetophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3'-Chloroacetophenone, a
versatile chemical intermediate with significant applications in pharmaceutical and
agrochemical synthesis.

Core Chemical Identity

CAS Number: 99-02-5[1]
Molecular Formula: CsH7CIO[1]
Molecular Weight: 154.59 g/mol [1]

Synonyms: m-Chloroacetophenone, 1-(3-Chlorophenyl)ethanone[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 3'-
Chloroacetophenone.
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Property Value Reference

Appearance Clear colorless to yellow liquid --INVALID-LINK--
Boiling Point 227-229 °C --INVALID-LINK--
Density 1.191 g/mL at 25 °C --INVALID-LINK--
Refractive Index n20/D 1.550 --INVALID-LINK--
Flash Point 221 °F --INVALID-LINK--

Sparingly soluble in water;
Solubility soluble in organic solvents like  --INVALID-LINK--

ethanol and acetone.

Applications in Research and Development

3'-Chloroacetophenone is a valuable building block in organic synthesis, primarily utilized as
a key intermediate in the manufacturing of:

o Pharmaceuticals: It is notably used in the synthesis of GABA-AT (gamma-aminobutyric acid
aminotransferase) inhibitors.[3][4] The chloro-substituted aromatic structure is an essential
feature for the biological activity of these inhibitors.[3]

o Agrochemicals: The compound serves as a precursor for certain pesticides and herbicides.

[5]

e Fine Chemicals: Its reactive nature makes it suitable for producing a variety of fine and
specialty chemicals.[5]

Biological Activity

The primary biological effect of 3'-Chloroacetophenone is as a potent irritant and
lachrymatory agent, causing irritation to the eyes, skin, and respiratory tract.[3][6] Its use in riot
control agents has been documented.[3] While its toxicological profile is not exhaustively
studied, caution is advised due to its irritant properties.[6]

Experimental Protocols
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Synthesis of 3'-Chloroacetophenone

Several methods for the synthesis of 3'-Chloroacetophenone have been reported. Below are
summaries of two common approaches.

1. Friedel-Crafts Acylation of Chlorobenzene:

This is a classical and widely used method for preparing aromatic ketones.
e Reactants: Chlorobenzene and acetyl chloride (or acetic anhydride).

o Catalyst: A Lewis acid, typically anhydrous aluminum chloride (AICI3).

» Procedure:

o Anhydrous aluminum chloride is suspended in an excess of chlorobenzene, which serves
as both the solvent and the reactant.

o Acetyl chloride is added dropwise to the cooled and stirred mixture.
o The reaction is typically exothermic and requires cooling to control the temperature.

o After the addition is complete, the mixture is stirred for a period to ensure the reaction
goes to completion.

o The reaction is quenched by carefully pouring the mixture over ice and hydrochloric acid to
decompose the aluminum chloride complex.

o The organic layer is separated, washed (e.g., with water, sodium bicarbonate solution, and
brine), dried over an anhydrous salt (e.g., MgSOa or Na=S0Oa4), and the solvent is removed
by distillation.

o The crude product is then purified by vacuum distillation.
2. Nickel-Catalyzed Cross-Coupling of an Organomanganese Reagent with Acetyl Chloride:
This method represents a more modern approach to the synthesis.

e Reactants: 3-chlorophenylmanganese chloride and acetyl chloride.
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o Catalyst: A nickel-based catalyst.
e General Procedure Outline:

o Preparation of the Grignard reagent (3-chlorophenylmagnesium bromide) from 3-

bromochlorobenzene and magnesium.

o Transmetalation with a manganese salt (e.g., MnCl2) to form the organomanganese

reagent.

o Nickel-catalyzed coupling of the organomanganese reagent with acetyl chloride at low

temperature.

o Agueous workup and purification of the product, typically by column chromatography or

distillation.

Visualized Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of 3'-
Chloroacetophenone via the Friedel-Crafts acylation route.
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Generalized Synthesis Workflow of 3'-Chloroacetophenone
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Caption: A flowchart of the synthesis and purification process for 3'-Chloroacetophenone.
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Signaling Pathways

Based on publicly available scientific literature, there is no direct evidence to suggest that 3'-
Chloroacetophenone itself is a key signaling molecule or directly and specifically modulates a
particular signaling pathway in a well-characterized manner. Its primary relevance in the
context of cell signaling and drug development is as a chemical intermediate for the synthesis
of pharmacologically active compounds, such as GABA-AT inhibitors, which in turn modulate
specific signaling pathways.

Further research would be required to elucidate any direct interactions of 3'-
Chloroacetophenone with cellular signaling components.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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